Cas no 50915-79-2 (Cyclohexanone, 2-hydroperoxy-)

• Product Name: Cyclohexanone, 2-hydroperoxy-
• CAS No: 50915-79-2
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 363757
• PubChem ID: 12910588
• Update Time: 2025-04-19

Cyclohexanone, 2-hydroperoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-hydroperoxy-
• 2-hydroperoxycyclohexan-1-one
• 2-hydroperoxy-1-cyclohexanone
• 2-Hydroperoxy-cyclohexanon
• 2-hydroperoxy-cyclohexanone
• 2-ketocyclohexyl hydroperoxide
• Cyclohexanone,2-hydroperoxy
• SCHEMBL375073
• 50915-79-2
• cyclohexanone hydroperoxide
• DTXSID70512741

• Inchi： 1S/C6H10O3/c7-5-3-1-2-4-6(5)9-8/h6,8H,1-4H2
• InChI Key： CMPLVXYOKPNUAI-UHFFFAOYSA-N
• SMILES： O(C1C(CCCC1)=O)O

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 0.98770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides Organic hydroperoxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides